4-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(pyridin-3-ylmethyl)butanamide

• IUPAC Name: 4-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C19H18N4O4S/c24-17(21-10-12-3-1-5-20-9-12)4-2-6-23-18(25)13-7-15-16(27-11-26-15)8-14(13)22-19(23)28/h1,3,5,7-9H,2,4,6,10-11H2,(H,21,24)(H,22,28)
• InChI Key: OKTOURHEABQOHN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C3C(=C2)C(=O)N(C(=S)N3)CCCC(=O)NCC4=CN=CC=C4
• Molecular Formula: C19H18N4O4S
• Molecular Weight: 398.4 g/mol

Description

The compound “4-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)-N-(pyridin-3-ylmethyl)butanamide” is a complex organic molecule. It contains a quinazoline ring, which is a type of heterocyclic compound. Heterocyclic compounds are those that contain a ring structure containing atoms of at least two different elements.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinazoline ring and the attachment of the various functional groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, includes a quinazoline ring, a dioxolo ring, a sulfanylidene group, and a butanamide group attached to a pyridinylmethyl group. Each of these groups contributes to the overall properties of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The various functional groups present in the molecule could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the quinazoline and dioxolo rings could potentially make the compound aromatic, which would affect its reactivity.

Scientific Research Applications

HIV Integrase Strand Transfer Inhibitors

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Green Chemistry Applications

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Anticancer Activity

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Synthesis of Polysubstituted Furans

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Mechanism of Action

Without specific information about this compound, it’s difficult to predict its mechanism of action. If it’s a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, safe handling practices should be followed.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Studies could also be conducted to better understand its physical and chemical properties.